Cas no 2649066-12-4 (5-fluoro-2-(2-isocyanatoethyl)pyridine)

• Product Name: 5-fluoro-2-(2-isocyanatoethyl)pyridine
• CAS No: 2649066-12-4
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 6406901
• PubChem ID: 165615069
• Update Time: 2025-10-31

5-fluoro-2-(2-isocyanatoethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(2-isocyanatoethyl)pyridine
• EN300-1816115
• 2649066-12-4

• Inchi： 1S/C8H7FN2O/c9-7-1-2-8(11-5-7)3-4-10-6-12/h1-2,5H,3-4H2
• InChI Key： GOLQZMPOMDEQJX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)CCN=C=O

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.3Ų

Additional information on 5-fluoro-2-(2-isocyanatoethyl)pyridine

Introduction to 5-fluoro-2-(2-isocyanatoethyl)pyridine (CAS No: 2649066-12-4)

5-fluoro-2-(2-isocyanatoethyl)pyridine, identified by the chemical identifier CAS No 2649066-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in the synthesis of various therapeutic agents. The presence of a fluoro substituent and an isocyanatoethyl group in its molecular structure imparts unique reactivity and potential applications, making it a subject of intense study in medicinal chemistry.

The molecular structure of 5-fluoro-2-(2-isocyanatoethyl)pyridine consists of a pyridine ring substituted at the 5-position with a fluorine atom, and at the 2-position with a 2-isocyanatoethyl group. This configuration endows the compound with distinct chemical properties that make it valuable for further functionalization and derivatization. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. Additionally, the isocyanatoethyl group serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel fluorinated heterocycles as pharmacophores. 5-fluoro-2-(2-isocyanatoethyl)pyridine represents an important building block in this context, as it can be used to construct more intricate scaffolds with potential therapeutic benefits. The compound's reactivity allows for the introduction of various functional groups, making it a valuable intermediate in drug discovery programs. Researchers have leveraged its unique properties to develop novel inhibitors, agonists, and antagonists targeting various biological pathways.

One of the most compelling aspects of 5-fluoro-2-(2-isocyanatoethyl)pyridine is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer, inflammation, and autoimmune disorders. By incorporating this compound into drug candidates, scientists aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have shown that derivatives of 5-fluoro-2-(2-isocyanatoethyl)pyridine exhibit promising activity against certain kinases, suggesting their potential as lead compounds for further development.

Another area where 5-fluoro-2-(2-isocyanatoethyl)pyridine has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Researchers have hypothesized that compounds with fluorinated pyridine moieties can interact with biological targets involved in these processes, potentially offering therapeutic relief. The unique structural features of 5-fluoro-2-(2-isocyanatoethyl)pyridine make it an attractive candidate for designing molecules that can cross the blood-brain barrier and exert their effects within the central nervous system.

The synthetic utility of 5-fluoro-2-(2-isocyanatoethyl)pyridine extends beyond its applications in pharmaceuticals. It has also been explored as a precursor in materials science, particularly in the development of advanced polymers and coatings. The isocyanatoethyl group can undergo reactions with hydroxyl-containing compounds to form urethane linkages, resulting in high-performance polymers with enhanced mechanical strength and thermal stability. These materials find applications in aerospace, automotive industries, and construction, where durability and resistance to environmental factors are paramount.

In conclusion, 5-fluoro-2-(2-isocyanatoethyl)pyridine (CAS No: 2649066-12-4) is a multifaceted compound with significant potential across multiple domains of research and industry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Furthermore, its utility in materials science underscores its versatility beyond traditional pharmaceutical applications. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.